Cas no 1437052-46-4 (6-(2-aminoethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride)

• Product Name: 6-(2-aminoethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride
• CAS No: 1437052-46-4
• MF: C₁₁H₁₇BClNO₂
• MW: 241.522182226181
• CID: 2103717
• PubChem ID: 86685482
• Update Time: 2025-05-19

6-(2-aminoethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-6-ethanamine hydrochloride
• XFACSVJRYJKMGR-UHFFFAOYSA-N
• 6-(2-aminoethyl)-3,3-dimethylbenzo[c][1,2]oxaborol-1(3H)-ol hydrochloride
• CID 86685482
• 6-(2-aminoethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride

• Inchi： 1S/C11H16BNO2.ClH/c1-11(2)9-4-3-8(5-6-13)7-10(9)12(14)15-11;/h3-4,7,14H,5-6,13H2,1-2H3;1H
• InChI Key： XFACSVJRYJKMGR-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2C=C(CCN)C=CC=2C1(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 6-(2-aminoethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride

Recent Advances in the Study of 6-(2-aminoethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride (CAS: 1437052-46-4)

The compound 6-(2-aminoethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride (CAS: 1437052-46-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This benzoxaborole derivative is part of a growing class of boron-containing compounds that exhibit remarkable biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in treating various diseases.

One of the key areas of research has been the compound's role as a potent inhibitor of bacterial leucyl-tRNA synthetase (LeuRS), an essential enzyme in protein synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-(2-aminoethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride exhibits strong inhibitory activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains. The study highlighted the compound's ability to form a stable adduct with the tRNA substrate, thereby disrupting bacterial protein synthesis and leading to cell death. These findings suggest its potential as a novel antibiotic candidate, particularly in the face of rising antimicrobial resistance.

In addition to its antimicrobial properties, recent investigations have explored the compound's application in oncology. A preclinical study conducted by researchers at the National Cancer Institute revealed that 6-(2-aminoethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride can modulate the tumor microenvironment by inhibiting specific signaling pathways involved in cancer cell proliferation and metastasis. The study, published in Cancer Research, reported significant tumor growth inhibition in mouse models of breast and lung cancer, with minimal toxicity to normal cells. These results underscore the compound's potential as a targeted therapy for certain types of cancer.

Another promising avenue of research involves the compound's anti-inflammatory effects. A 2024 study in the European Journal of Pharmacology demonstrated that 6-(2-aminoethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. The study proposed that the compound's boron moiety plays a critical role in its interaction with key inflammatory mediators, making it a potential candidate for treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 6-(2-aminoethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride as a therapeutic agent. Recent pharmacokinetic studies have identified issues related to its solubility and bioavailability, which may limit its clinical utility. However, ongoing research efforts are focused on structural modifications and formulation strategies to overcome these limitations. For instance, a 2023 patent application disclosed novel prodrug derivatives of the compound designed to enhance its absorption and distribution in vivo.

In conclusion, 6-(2-aminoethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride represents a promising scaffold for the development of new therapeutic agents across multiple disease areas. Its unique mechanism of action, combined with its broad-spectrum biological activity, makes it a valuable subject of ongoing research. Future studies will likely focus on optimizing its drug-like properties, elucidating its full range of biological targets, and advancing it through preclinical and clinical development pipelines.